![molecular formula C25H23N5O6 B2511024 N-[4-(acetylamino)phenyl]-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide CAS No. 1260634-78-3](/img/structure/B2511024.png)
N-[4-(acetylamino)phenyl]-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an acetylamino group, an oxadiazole ring, and a dimethoxyphenyl group. These functional groups could potentially give the compound interesting chemical properties .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with several rings and functional groups. These groups are likely to influence the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Antimicrobial and Hemolytic Activities
- Synthesis and Evaluation of 1,3,4-Oxadiazole Derivatives : A study by Gul et al. (2017) involved the synthesis of 1,3,4-oxadiazole compounds, which showed significant antimicrobial activity against selected microbial species. Some compounds in this series demonstrated lower toxicity and were proposed for further biological screenings (Gul et al., 2017).
Synthesis and Biological Assessment
- Development of Novel Acetamides : A study by Karpina et al. (2019) focused on the synthesis of novel acetamides with an 1,2,4-oxadiazole cycle. These compounds showed diverse biological properties, indicating their potential for pharmacological applications (Karpina et al., 2019).
Inhibitory Properties
- Inhibition of Five-Lipoxygenase Activity Protein : Research by Latli et al. (2015) identified a novel compound as an effective inhibitor of the five-lipoxygenase activity protein, demonstrating notable pharmacokinetic properties (Latli et al., 2015).
Antibacterial Agents
- Synthesis of Antibacterial Derivatives : Ramalingam et al. (2019) synthesized various derivatives with antibacterial properties, indicating the therapeutic potential of these compounds in combating bacterial infections (Ramalingam et al., 2019).
Pharmacological Evaluation
- Computational and Pharmacological Analysis : Research by Faheem (2018) involved computational and pharmacological evaluations of oxadiazole and pyrazole derivatives, assessing their toxicity, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).
NMR Study of Oxadiazole Derivatives
- NMR Characterization of Novel Compounds : A study by Ying-jun (2012) focused on the NMR analysis of a novel 1,3,4-oxadiazole derivative, providing detailed structural insights (Ying-jun, 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O6/c1-15(31)26-17-7-9-18(10-8-17)27-22(32)14-30-12-4-5-19(25(30)33)24-28-23(29-36-24)16-6-11-20(34-2)21(13-16)35-3/h4-13H,14H2,1-3H3,(H,26,31)(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRAOXZNGAVCQLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.